3-Chloro-2-(1-methylhydrazinyl)-5-(trifluoromethyl)pyridine

• IUPAC Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-methylhydrazine
• InChI: InChI=1S/C7H7ClF3N3/c1-14(12)6-5(8)2-4(3-13-6)7(9,10)11/h2-3H,12H2,1H3
• InChI Key: YGPUMJSRBNTPNO-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=C(C=C(C=N1)C(F)(F)F)Cl)N
• Molecular Formula: C7H7ClF3N3
• DSSTOX Substance ID: DTXSID00371540
• Molecular Weight: 225.60 g/mol
• CAS RN: 138949-13-0

Description

3-Chloro-2-(1-methylhydrazinyl)-5-(trifluoromethyl)pyridine, also known as 3-chloro-2-MHP, is a heterocyclic compound used for a variety of scientific research applications. It has a wide range of potential applications, from drug synthesis to medical research.

Scientific Research Applications

Synthesis and Chemical Properties

This compound is recognized for its role in the synthesis of complex molecules due to its reactive functional groups. It serves as an important intermediate in the creation of various pyridine derivatives, which are crucial in the development of pesticides, pharmaceuticals, and agrochemical products. The compound's unique structure, featuring a trifluoromethyl group and a chloro substituent, provides reactivity that is exploited in chemical synthesis to create molecules with desired biological activities. Studies have focused on developing efficient synthetic routes and understanding the compound's behavior under different chemical reactions to optimize its use in further synthesis steps.

For example, Zhai et al. (2017) describe the use of 2-(1-methylhydrazinyl)pyridine as a directing group in cobalt-catalyzed C(sp2)-H alkenylation/annulation reactions. This application highlights the compound's versatility in facilitating the formation of complex structures like the isoquinoline backbone, with the potential for broad implications in synthetic organic chemistry and pharmaceutical research (Zhai et al., 2017).

Applications in Pesticide and Pharmaceutical Synthesis

The research into compounds related to 3-Chloro-2-(1-methylhydrazinyl)-5-(trifluoromethyl)pyridine extends into the development of new pesticides and pharmaceutical agents. The structural elements of these compounds, including the pyridine ring and the trifluoromethyl group, are key for the biological activity of many agrochemical and medicinal products. Their synthesis often involves complex reactions where this compound could serve as a precursor or an intermediate, enabling the creation of molecules with specific, targeted actions against pests or diseases.

Advancements in Synthesis Techniques

Continuous research efforts are directed toward improving the synthesis techniques of such compounds to enhance their availability for further applications. This includes the development of more efficient, less toxic, and more environmentally friendly synthetic methods. For instance, the exploration of catalysis, green chemistry principles, and novel reagents aims to optimize the synthesis process of these pyridine derivatives, making them more accessible for research and industrial applications.